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1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl](cyclopropyl)amino}acetate
Overview
Description
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl](cyclopropyl)amino}acetate is a useful research compound. Its molecular formula is C18H20N2O6 and its molecular weight is 360.4. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl](cyclopropyl)amino}acetate' involves the reaction of isoindoline-1,3-dione with tert-butyl (cyclopropyl)carbamate in the presence of a base, followed by reaction with ethyl chloroformate and tert-butanol to form the final product.", "Starting Materials": [ "Isoindoline-1,3-dione", "Tert-butyl (cyclopropyl)carbamate", "Base", "Ethyl chloroformate", "Tert-butanol" ], "Reaction": [ "Step 1: Isoindoline-1,3-dione is reacted with tert-butyl (cyclopropyl)carbamate in the presence of a base to form the intermediate product.", "Step 2: The intermediate product is then reacted with ethyl chloroformate and tert-butanol to form the final product, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(tert-butoxy)carbonyl](cyclopropyl)amino}acetate." ] } | |
CAS RN |
2248322-30-5 |
Molecular Formula |
C18H20N2O6 |
Molecular Weight |
360.4 |
Purity |
95 |
Origin of Product |
United States |
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